Cas no 1303974-67-5 (O1-tert-butyl O3-methyl 4,4-difluoropiperidine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-methyl 4,4-difluoropiperidine-1,3-dicarboxylate
• CAS No: 1303974-67-5
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• MDL: MFCD18909838
• CID: 1225723
• PubChem ID: 73977837
• Update Time: 2025-04-20

O1-tert-butyl O3-methyl 4,4-difluoropiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Methyl 1-(2-methyl-2-propanyl) 4,4-difluoro-1,3-piperidinedicar boxylate
• 1-tert-butyl 3-methyl 4,4-difluoropiperidine-1,3-dicarboxylate
• O1-tert-butyl O3-methyl 4,4-difluoropiperidine-1,3-dicarboxylate
• MFCD18909838
• 1,3-Piperidinedicarboxylic acid, 4,4-difluoro-, 1-(1,1-dimethylethyl) 3-methyl ester
• 1303974-67-5
• DTXSID901129014
• 1-tert-butyl3-Methyl4,4-difluoropiperidine-1,3-dicarboxylate
• SB43987
• S11251
• 1-O-tert-butyl 3-O-methyl 4,4-difluoropiperidine-1,3-dicarboxylate
• 1-Boc- 3-methyl 4,4-difluoropiperidine-3-carboxylate
• 1-t-Butyl 3-methyl 4,4-difluoropiperidine-1,3-dicarboxylate
• AS-83447
• CS-W001397
• AKOS025312369

• MDL： MFCD18909838
• Inchi： 1S/C12H19F2NO4/c1-11(2,3)19-10(17)15-6-5-12(13,14)8(7-15)9(16)18-4/h8H,5-7H2,1-4H3
• InChI Key： MAHYPHBRCPYBHR-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(=O)OC(C)(C)C)CC1C(=O)OC)F

Computed Properties

• Exact Mass: 279.12821441g/mol
• Monoisotopic Mass: 279.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 297.0±30.0 °C at 760 mmHg
• Flash Point: 143.2±18.8 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

O1-tert-butyl O3-methyl 4,4-difluoropiperidine-1,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids